To order products from our website, follow these simple steps:
1. Obtain a Quote
When you find a product you are interested in, send us an inquiry to obtain an up-to-date quotation. Our quote will include information on pack size options, pricing, and availability for the product. If the item is a make-to-order product that is not readily available, we will provide an estimated lead time for custom synthesis or sourcing. All quotes are valid for 30 days unless otherwise specified.
2. Payment Terms
Full prepayment is generally required for all new customers without established credit. If you require NET 30 as payment terms, please contact our customer service representatives to set up a credit account. We accept purchase orders (POs) from universities, research institutions, and government agencies. Other payment terms can be negotiated and approved on a case-by-case basis.
3. Methods of Payment
We prefer payments via bank transfer (ACH/wire) and credit card. To pay by bank transfer, please contact us (email@example.com) to request a proforma invoice with our bank details and transfer instructions. For payment by credit card, please contact us (firstname.lastname@example.org) to request a secure payment link. We do not accept payment by checks as prepayment. However, checks can be used for post-payment for orders with NET 30 payment terms.
4. Order Placing and Confirmation
Orders are confirmed upon receipt of your official order requests either as full prepayment or purchase orders (for customers with established credit). Purchase orders should be sent to email@example.com. A confirmation email with an estimated shipping date will be provided once the order request is processed.
5. Shipping and Delivery
Orders will be shipped from our warehouses in the US. Our standard shipping partner is FedEx (Standard Overnight, 2Day, or FedEx International Priority), unless otherwise agreed. If you would like to use your own FedEx account, please state it on the purchase order or communicate with our customer service representative. The customer is responsible for any customs duties and taxes for international shipments.
We hope these instructions make it easy for you to order products from our website. If you have any questions or need further assistance, please do not hesitate to contact our customer service representatives.
If you have any questions during the ordering process, or would like to request an update on an ongoing order, please contact us at firstname.lastname@example.org.